Cas no 1217553-84-8 (FMOC Aminotriester)

• Product Name: FMOC Aminotriester
• CAS No: 1217553-84-8
• MF: C₃₇H₅₁NO₈
• MW: 637.802751779556
• CID: 3043266
• PubChem ID: 46177948
• Update Time: 2025-11-02

FMOC Aminotriester Chemical and Physical Properties

Names and Identifiers

• FMOC Aminotriester
• KOMVMARGYJIIIC-UHFFFAOYSA-N
• di-tert-butyl 4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-(tert-butoxy)-3-oxopropyl)heptanedioate
• SCHEMBL25190907
• DB-108560
• ditert-butyl 4-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]heptanedioate
• 1217553-84-8

• Inchi： 1S/C37H51NO8/c1-34(2,3)44-30(39)18-21-37(22-19-31(40)45-35(4,5)6,23-20-32(41)46-36(7,8)9)38-33(42)43-24-29-27-16-12-10-14-25(27)26-15-11-13-17-28(26)29/h10-17,29H,18-24H2,1-9H3,(H,38,42)
• InChI Key： KOMVMARGYJIIIC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCC(CCC(OC(C)(C)C)=O)(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 637.36146759g/mol
• Monoisotopic Mass: 637.36146759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 19
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on FMOC Aminotriester

FMOC Aminotriester (CAS No. 1217553-84-8): A Versatile Building Block in Modern Medicinal Chemistry and Materials Science

FMOC Aminotriester (CAS No. 1217553-84-8) has emerged as a pivotal compound in the development of advanced pharmaceuticals, biomaterials, and functional polymers. This FMOC-protected aminotriester derivative, characterized by its unique trifunctional ester backbone and fluorenylmethyloxycarbonyl (FMOC) protecting group, has garnered significant attention in recent years due to its exceptional synthetic utility and bioorthogonal reactivity. As highlighted in a 2023 review published in ACS Medicinal Chemistry Letters, the FMOC Aminotriester serves as a key intermediate in the construction of complex molecular architectures with applications in targeted drug delivery, enzyme inhibition, and supramolecular self-assembly.

The FMOC Aminotriester molecule combines the stability of the FMOC protecting group with the reactivity of the triester core, enabling precise control over reaction conditions during multistep syntheses. This feature is particularly valuable in the design of peptidomimetics and prodrug strategies, where the FMOC Aminotriester can be selectively deprotected under mild conditions (e.g., aqueous ammonia at pH 9-10) to release functional amines. Recent studies from the University of Cambridge (2024) have demonstrated that FMOC Aminotriester-based scaffolds exhibit remarkable solubility in aqueous media, a critical property for enhancing the bioavailability of poorly soluble drug candidates.

One of the most promising applications of FMOC Aminotriester lies in its role as a click chemistry reagent for bioconjugation. The trifunctional ester groups allow for the simultaneous attachment of multiple biomolecules, such as fluorescent probes, targeting ligands, and crosslinking agents, enabling the creation of multifunctional therapeutic platforms. A 2023 study in Journal of the American Chemical Society reported the use of FMOC Aminotriester in the development of PEGylated nanoparticles with enhanced tumor penetration and reduced off-target toxicity, underscoring its potential in precision oncology.

The CAS No. 1217553-84-8 compound has also found applications in the field of biomimetic materials and hydrogel engineering. Its ability to form dynamic covalent bonds with thiol groups via thiol-ene click reactions has been exploited in the fabrication of self-healing hydrogels for tissue engineering. Researchers at MIT (2024) have utilized FMOC Aminotriester derivatives to create stimuli-responsive hydrogels that undergo controlled degradation in response to changes in pH or temperature, a breakthrough with implications for controlled drug release and implantable devices.

From a synthetic perspective, the FMOC Aminotriester offers a unique platform for the development of multivalent ligands and multifunctional conjugates. The trifunctional ester groups can be selectively modified through a variety of chemical transformations, including amination, alkylation, and thiolation, allowing for the precise tuning of molecular properties. A 2024 paper in Angewandte Chemie highlighted the use of FMOC Aminotriester in the synthesis of multivalent carbohydrate ligands with enhanced binding affinity for lectin receptors, demonstrating its potential in immunomodulatory therapies.

The FMOC Aminotriester has also been explored as a crosslinking agent in the preparation of biodegradable polymers with tailored mechanical properties. Its compatibility with poly(lactic-co-glycolic acid) (PLGA) and poly(caprolactone) (PCL) matrices has enabled the fabrication of nanofibrous scaffolds with applications in regenerative medicine. A 2023 study from the National University of Singapore demonstrated that FMOC Aminotriester-crosslinked PLGA films exhibit superior tensile strength and biocompatibility compared to conventional crosslinking agents, making them ideal for load-bearing implants.

In the realm of molecular imaging, the FMOC Aminotriester has been employed as a labeling reagent for the development of fluorescently tagged biomolecules. The FMOC protecting group can be removed under physiological conditions, allowing for the controlled release of fluorophores in vivo. This property has been leveraged in the creation of turn-on fluorescent probes for the detection of specific biomarkers, as reported in a 2024 study published in Advanced Materials.

The CAS No. 1217553-84-8 compound has also shown promise in the development of antimicrobial coatings and surface functionalization strategies. Its ability to form stable ester linkages with quaternary ammonium compounds has enabled the creation of antimicrobial polymers with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Research from the University of Tokyo (2024) has demonstrated that FMOC Aminotriester-based coatings exhibit excellent long-term stability and resistance to microbial colonization, making them suitable for use in medical devices and hospital surfaces.

Looking ahead, the FMOC Aminotriester is poised to play a central role in the next generation of smart drug delivery systems and biohybrid materials. Its unique combination of chemical versatility, biocompatibility, and reactivity makes it an ideal candidate for the development of multifunctional therapeutics and adaptive biomaterials. As highlighted in a 2024 perspective article in Nature Reviews Materials, the FMOC Aminotriester represents a paradigm shift in the design of bioconjugation platforms, enabling the creation of precision medicines with unprecedented control over pharmacokinetics and pharmacodynamics.

In conclusion, the FMOC Aminotriester (CAS No. 1217553-84-8) stands as a testament to the power of molecular engineering in advancing modern medicine and materials science. Its continued exploration and optimization are expected to unlock new avenues in targeted therapy, biomaterials design, and functional polymer chemistry, solidifying its position as a cornerstone compound in the field of bioorthogonal chemistry.